Cas no 1017399-09-5 (1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017399-09-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 4567392
• Update Time: 2025-05-27

1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H15N3O2/c1-8(2)12-11(13(17)18)14-15-16(12)10-6-4-9(3)5-7-10/h4-8H,1-3H3,(H,17,18)
• InChI Key： INYMNQBAEUVHNX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C(C)C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 245.116427g/mol
• Monoisotopic Mass: 245.116427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.28g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017399-09-5)

1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017399-09-5) is a structurally unique triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are known for their versatile applications in drug discovery and material science. The presence of both a methylphenyl and isopropyl group in its structure enhances its lipophilicity, making it a promising candidate for bioactive molecule design.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid as a potential scaffold for drug development. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound's CAS No. 1017399-09-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its molecular formula, C₁₃H₁₅N₃O₂, and molecular weight of 245.28 g/mol are critical parameters for researchers engaged in computational chemistry and molecular docking studies. The integration of AI-driven drug discovery tools has further amplified interest in such compounds, as they serve as valuable inputs for machine learning models predicting bioactivity.

From a synthetic perspective, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid can be prepared via click chemistry approaches, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored for its high yield, regioselectivity, and compatibility with green chemistry principles. The compound's triazole ring is a hallmark of click chemistry products, which are widely used in bioconjugation and material functionalization.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional agrochemicals, triazole derivatives like this one are often designed to minimize ecological impact while maintaining efficacy. This aligns with the global shift toward sustainable chemistry and green synthesis, topics frequently explored in contemporary research. The compound's stability under various pH conditions and its biodegradability profile are additional factors driving its adoption in eco-friendly formulations.

In summary, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017399-09-5) represents a multifaceted compound with significant potential across multiple industries. Its structural versatility, ease of synthesis, and alignment with modern scientific trends make it a subject of ongoing investigation. As the scientific community continues to explore novel heterocycles, this compound is poised to remain a key player in the advancement of functional materials and therapeutic agents.